5-Chloro-N-(5-chloro-pyridin-2-yl)-2-nitro-benzamide

• Molecular Formula: C12H7Cl2N3O3
• Molecular Weight: 312.10 g/mol
• IUPAC Name: 5-chloro-N-(5-chloropyridin-2-yl)-2-nitrobenzamide
• InChI: InChI=1S/C12H7Cl2N3O3/c13-7-1-3-10(17(19)20)9(5-7)12(18)16-11-4-2-8(14)6-15-11/h1-6H,(H,15,16,18)
• InChI Key: DQSJZRHQVGCCRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NC2=NC=C(C=C2)Cl)[N+](=O)[O-]

Description

5-Chloro-N-(5-chloro-pyridin-2-yl)-2-nitro-benzamide is a useful research compound. Its molecular formula is C12H7Cl2N3O3 and its molecular weight is 312.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-chloro-2-nitro-benzoic acid (100 g, 0.4962 mol) in acetonitrile (500 mL) was added pyridine (121 mL, 1.48 mol) at 25-30° C. The reaction mixture was then cooled to 0-10° C. under nitrogen atmosphere. To this was added POCl3 (54.6 mL, 0.5955 mol) drop wise by maintaining exothermicity. After stirring at 25-30° C. for 1 hr, reaction mixture was poured in cold water and filtered. Solid obtained was stirred in 500 mL of saturated solution of sodium bicarbonate for 10 min. Filtration and drying afforded 164 g of titled compound in 86% yield.